Cas no 16702-38-8 (Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))
16702-38-8 structure
Product Name:Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
CAS No:16702-38-8
MF:C15H15F9O6Ru
MW:563.331636667252
CID:153267
PubChem ID:419318
Update Time:2025-04-19
Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
- Ruthenium tris(trifluoro)acetylacetonate
- 1,1,1-trifluoropentane-2,4-dione - ruthenium (3:1)
- ruthenium(3+) tris[(2Z)-1,1,1-trifluoro-4-oxopent-2-en-2-olate]
- Tris(1,1,1-trifluoropentane-2,4-dionato-O,O')ruthenium
- Ruthenium trifluoro acetylacetonate
- NSC113980
- NSC-113980
- Ruthenium,1,1-trifluoro-2,4-pentanedionato-O,O')-
- 16702-38-8
-
- Inchi: 1S/3C5H5F3O2.Ru/c3*1-3(9)2-4(10)5(6,7)8;/h3*2H2,1H3;
- InChI Key: ORHMFZHKMBZLEE-UHFFFAOYSA-N
- SMILES: [Ru].FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F
Computed Properties
- Exact Mass: 554.95656
- Monoisotopic Mass: 563.976832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 573
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 120.39
- LogP: 3.29070
Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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